Cas no 1698549-35-7 (3-(4-amino-1-methyl-1H-pyrazol-3-yl)oxypropan-1-ol)

• Product Name: 3-(4-amino-1-methyl-1H-pyrazol-3-yl)oxypropan-1-ol
• CAS No: 1698549-35-7
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• CID: 5888198
• PubChem ID: 103079113
• Update Time: 2025-10-29

3-(4-amino-1-methyl-1H-pyrazol-3-yl)oxypropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-1-methyl-1H-pyrazol-3-yl)oxypropan-1-ol
• EN300-1296139
• 3-[(4-amino-1-methyl-1H-pyrazol-3-yl)oxy]propan-1-ol
• 1698549-35-7

• Inchi： 1S/C7H13N3O2/c1-10-5-6(8)7(9-10)12-4-2-3-11/h5,11H,2-4,8H2,1H3
• InChI Key： JCCOULQEHBPPNX-UHFFFAOYSA-N
• SMILES： O(C1C(=CN(C)N=1)N)CCCO

Computed Properties

• Exact Mass: 171.100776666g/mol
• Monoisotopic Mass: 171.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 73.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-(4-amino-1-methyl-1H-pyrazol-3-yl)oxypropan-1-ol

Introduction to 3-(4-amino-1-methyl-1H-pyrazol-3-yl)oxypropan-1-ol (CAS No. 1698549-35-7) and Its Emerging Applications in Chemical Biology

3-(4-amino-1-methyl-1H-pyrazol-3-yl)oxypropan-1-ol, identified by the CAS number 1698549-35-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a pyrazole core substituted with an amino group and an hydroxyl moiety, presents a unique framework for further derivatization and exploration of its biological activities. The pyrazole scaffold is particularly well-known for its broad spectrum of pharmacological properties, making it a privileged structure in medicinal chemistry.

The presence of both an amino and an hydroxyl functional group in the molecule enhances its potential as a bioactive scaffold. These groups can participate in various chemical reactions, including hydrogen bonding, ionic interactions, and covalent modifications, which are critical for drug design and development. The compound’s flexibility in structural modifications allows researchers to fine-tune its pharmacokinetic and pharmacodynamic properties, making it a promising candidate for therapeutic applications.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutics. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The compound 3-(4-amino-1-methyl-1H-pyrazol-3-yl)oxypropan-1-ol (CAS No. 1698549-35-7) aligns with this trend by offering a structurally diverse yet biologically relevant molecule that can be further optimized for specific therapeutic targets.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules. The pyrazole core can serve as a template for generating libraries of derivatives through combinatorial chemistry or other synthetic strategies. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds with desired biological activities. The structural features of 3-(4-amino-1-methyl-1H-pyrazol-3-yl)oxypropan-1-ol make it an ideal candidate for such screens, given its ability to interact with biological targets in multiple ways.

The amino group at the 4-position of the pyrazole ring is particularly noteworthy, as it can be further functionalized to introduce additional pharmacophores or to enhance binding affinity to target proteins. Similarly, the hydroxyl group at the 3-position provides another site for chemical modification, allowing for the creation of esters, ethers, or other derivatives that may improve solubility or metabolic stability. These features make the compound versatile and adaptable to various drug development strategies.

In the context of contemporary pharmaceutical research, there is growing interest in molecules that can modulate protein-protein interactions (PPIs). Pyrazole derivatives have been shown to interfere with PPIs by binding to specific residues on target proteins, thereby disrupting their function. The compound 3-(4-amino-1-methyl-1H-pyrazol-3-yl)oxypropan-1-ol (CAS No. 1698549-35-7) could potentially be explored as an inhibitor or modulator of such interactions, given its structural complexity and ability to engage with biological macromolecules.

Another area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. Pyrazole-based kinase inhibitors have been successfully developed into clinical candidates due to their ability to selectively target specific kinases while minimizing off-target effects. The structural features of 3-(4-amino-1-methyl-1H-pyrazol-3-yl)oxypropan-1-ol, including its pyrazole core and substituents, make it a viable candidate for designing such inhibitors.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include nucleophilic substitution reactions at the pyrazole ring followed by functional group interconversions to introduce the desired substituents. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with high yields and purity, facilitating their use in downstream applications.

From a computational chemistry perspective, virtual screening techniques can be employed to identify potential binding modes of 3-(4-amino-methylpyrazol-oxypropanol) (CAS No. 1698549357) with target proteins or enzymes. Molecular docking studies can provide insights into how this molecule interacts with biological targets at the atomic level, guiding medicinal chemists in optimizing its structure for improved potency and selectivity.

The compound’s potential extends beyond traditional small-molecule drug development into areas such as agrochemicals and material science. Pyrazole derivatives have been explored as intermediates in synthesizing herbicides and fungicides due to their ability to disrupt essential biological processes in plants and fungi. Similarly, these compounds can be incorporated into advanced materials where their structural rigidity and functional groups contribute to desirable properties such as enhanced stability or reactivity.

In conclusion,3-(4-amino-methylpyrazol-oxypropanol) (CAS No. 1698549357) represents a structurally interesting molecule with broad applications across multiple disciplines including chemical biology,pharmaceutical research,and materials science. Its unique combination of functional groups,pyrazole core,and synthetic accessibility makes it an attractive candidate for further exploration,drug discovery,and development efforts aimed at addressing unmet medical needs.